N-{[(diphenylmethyl)amino]carbonothioyl}-2-furamide

• IUPAC Name: N-(benzhydrylcarbamothioyl)furan-2-carboxamide
• InChI: InChI=1S/C19H16N2O2S/c22-18(16-12-7-13-23-16)21-19(24)20-17(14-8-3-1-4-9-14)15-10-5-2-6-11-15/h1-13,17H,(H2,20,21,22,24)
• InChI Key: GSOZCKLWIKXKSH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(C2=CC=CC=C2)NC(=S)NC(=O)C3=CC=CO3
• Molecular Formula: C19H16N2O2S
• Molecular Weight: 336.4 g/mol

Description

Synthesis Analysis

The synthesis of compounds related to “N-{[(diphenylmethyl)amino]carbonothioyl}-2-furamide” involves complex reactions including coupling, treatment with reagents like P2S5, and reactions with nitrogen nucleophiles to obtain derivatives with diverse functionalities. These processes are crucial for constructing the furamide backbone and introducing various substituents essential for its unique properties (Saeed et al., 2010); (Aleksandrov et al., 2017).

Molecular Structure Analysis

The molecular structure is determined through spectroscopic methods and X-ray diffraction, revealing details about the arrangement of atoms, the presence of intramolecular hydrogen bonds, and the spatial configuration. Such structural insights are pivotal for understanding the reactivity and interaction capabilities of these compounds (Saeed et al., 2010).

Chemical Reactions and Properties

These compounds participate in various chemical reactions, including electrophilic substitution and multi-component synthesis, leading to a wide range of derivatives with potential applications. The reactivity is often influenced by the molecular structure, especially the functional groups attached to the furamide core (Aleksandrov et al., 2017).

Physical Properties Analysis

The physical properties, including crystallinity, solubility, and thermal stability, are closely related to the molecular structure. These properties are critical for the material's application in various fields, influencing its processing, application potential, and performance in specific environments (El-Shahawi & El-ziaty, 2017).

Chemical Properties Analysis

The chemical properties, such as acidity, basicity, reactivity towards different reagents, and stability under various conditions, are essential for predicting the behavior of these compounds in chemical reactions and applications. Detailed studies on these aspects enable the development of compounds with tailored properties for specific uses (Koca et al., 2014).

Mechanism of Action

The mechanism of action of this compound is not clear without additional context. If it’s intended for use as a drug, its mechanism of action would depend on the specific biological target it interacts with.

Future Directions

The future directions for research on this compound would likely depend on its intended use. If it’s being studied as a potential drug, future research could involve testing its efficacy and safety in preclinical and clinical trials.